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Compound of Interest

Compound Name: O-Phenolsulfonic acid

Cat. No.: B3427649

Introduction

The phenol-sulfuric acid method is a robust, sensitive, and straightforward colorimetric assay
for the quantitative determination of total carbohydrates. First described by DuBois et al. in
1956, it has become a staple in various scientific fields for its reliability. The method is based on
the principle that concentrated sulfuric acid hydrolyzes complex carbohydrates (such as
polysaccharides and oligosaccharides) into their constituent monosaccharides.[1] These
monosaccharides are then dehydrated to form furfural (from pentoses) or hydroxymethylfurfural
(from hexoses).[1][2] These furfural derivatives subsequently react with phenol to produce a
stable yellow-gold colored complex, the intensity of which is proportional to the amount of
carbohydrate present in the sample.[1][3] The absorbance of this colored product is measured
spectrophotometrically, typically at 490 nm for hexoses.[1][4]

Principle of the Reaction

The chemical basis of the assay involves two primary steps that occur in a rapid, one-pot
reaction.

¢ Hydrolysis and Dehydration: Concentrated sulfuric acid serves as both a hydrolyzing and a
dehydrating agent. The acid first breaks the glycosidic bonds of larger carbohydrates to yield
monosaccharides. The strong exothermic reaction with water provides the heat necessary
for the subsequent dehydration of these simple sugars into furfural derivatives.[2]
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e Color Formation: The furfural or hydroxymethylfurfural then condenses with phenol to form a
colored product. The exact structure of the final chromogen is complex, but its formation is
consistent and allows for quantitative measurement.
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Preparation

1. Prepare Reagents
(Phenol, H2S04, Standards)

2. Prepare Standard Curve Dilutions
(e.g., 0-100 pg/mL)

3. Prepare Unknown Samples
(Dilute to fall within standard range)

Assay Reaction

4. Add 1 mL of Sample or Standard to Test Tube

5. Add 1 mL of 5% Phenol Solution
(Vortex to mix)

6. Rapidly Add 5 mL of Conc. H2SOa4
(Directly to liquid surface)

/

| A

ncubation &v\/leasurement

7. Let Stand for 10 min
(Room Temperature)

8. Vortex and Incubate
(10-20 min at 25-30°C)

9. Measure Absorbance at 490 nm

nalysis

10. Plot Standard Curve
(Absorbance vs. Concentration)

11. Determine Concentration of Unknowns
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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